Cas no 75319-75-4 (Butanoic acid, 4-amino-, butyl ester)

Butanoic acid, 4-amino-, butyl ester structure
75319-75-4 structure
Product Name:Butanoic acid, 4-amino-, butyl ester
CAS No:75319-75-4
MF:C8H17NO2
MW:159.2260825634
CID:539758
PubChem ID:86175123
Update Time:2025-04-19

Butanoic acid, 4-amino-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-amino-, butyl ester
    • butyl 4-aminobutanoate
    • 4-Aminobutyl butyrate
    • 75319-75-4
    • Inchi: 1S/C8H17NO2/c1-2-5-8(10)11-7-4-3-6-9/h2-7,9H2,1H3
    • InChI Key: QTFMYQSMYDOADZ-UHFFFAOYSA-N
    • SMILES: O(C(CCC)=O)CCCCN

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52.3Ų
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